Cas no 1366350-29-9 ((3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366350-29-9
• MF: C₂₃H₁₉ClN₂O₄
• MW: 422.860965013504
• CID: 6614604
• PubChem ID: 165494486
• Update Time: 2025-07-28

(3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1164538
• 1366350-29-9
• (3R)-3-(5-chloropyridin-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H19ClN2O4/c24-14-9-10-20(25-12-14)21(11-22(27)28)26-23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,12,19,21H,11,13H2,(H,26,29)(H,27,28)/t21-/m1/s1
• InChI Key： IPEHZURPBRGXNP-OAQYLSRUSA-N
• SMILES： ClC1=CN=C(C=C1)[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.1033348g/mol
• Monoisotopic Mass: 422.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 88.5Ų

Additional information on (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366350-29-9)

The compound (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366350-29-9) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and peptide chemistry. Its unique structure, featuring a 5-chloropyridin-2-yl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for constructing complex molecules with high stereochemical purity. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling reactions, asymmetric synthesis, and drug discovery applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in bioconjugation techniques. The chiral center at the 3-position ensures enantioselective reactivity, a critical feature for developing therapeutic peptides and small-molecule inhibitors. Its CAS No. 1366350-29-9 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial research.

The 5-chloropyridin-2-yl moiety in this compound contributes to its versatility, enabling interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). This structural feature aligns with current trends in fragment-based drug design (FBDD), where heterocyclic fragments are prioritized for their binding affinity. Additionally, the Fmoc group offers temporary protection during synthesis, which can be cleaved under mild basic conditions—a property highly valued in combinatorial chemistry.

From an analytical perspective, (3R)-3-(5-chloropyridin-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its purity and stereochemical integrity, which are essential for reproducibility in high-throughput screening (HTS) campaigns. The compound’s solubility in polar organic solvents like DMF and DMSO further enhances its utility in automated synthesis platforms.

Emerging applications of this compound include its use in PROTAC (Proteolysis-Targeting Chimera) development, where its ability to link E3 ligase ligands to target proteins is explored. This aligns with the rising popularity of targeted protein degradation strategies in oncology and neurodegenerative disease research. Furthermore, its carboxylic acid functionality allows for facile derivatization, making it a building block for covalent inhibitors and biodegradable polymers.

In summary, CAS No. 1366350-29-9 represents a critical tool for modern medicinal chemistry, bridging gaps between peptide engineering and small-molecule therapeutics. Its compatibility with green chemistry principles—such as minimal byproduct generation during Fmoc deprotection—also positions it favorably in sustainable drug development initiatives.